4-(5-Isopropylbenzo[d]oxazol-2-yl)-N,N-dimethylaniline

Specification

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: N,N-dimethyl-4-(5-propan-2-yl-1,3-benzoxazol-2-yl)aniline
• Standard InChI: InChI=1S/C18H20N2O/c1-12(2)14-7-10-17-16(11-14)19-18(21-17)13-5-8-15(9-6-13)20(3)4/h5-12H,1-4H3
• Standard InChI Key: CGYIYSLBQVZORG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)N(C)C

Introduction

Overview of the Compound

"4-(5-Isopropylbenzo[d]oxazol-2-yl)-N,N-dimethylaniline" is a chemical compound that likely belongs to the family of benzo[d]oxazole derivatives. These compounds are known for their diverse applications in medicinal chemistry, materials science, and organic synthesis due to their aromatic and heterocyclic nature.

Key Structural Features:

• Benzo[d]oxazole Core: A fused aromatic ring system containing an oxygen and nitrogen atom.

• Isopropyl Substitution: An isopropyl group attached to the benzene ring, influencing the compound's steric and electronic properties.

• N,N-Dimethylaniline Moiety: A dimethylamino group attached to an aniline framework, often associated with electron-donating effects.

Potential Applications

While no direct data is available for this specific compound, related benzo[d]oxazole derivatives are widely studied for:

• Pharmaceuticals: Antimicrobial, anticancer, and anti-inflammatory agents.

• Optoelectronics: Materials for organic light-emitting diodes (OLEDs) and other electronic applications.

• Chemical Probes: Tools in biochemical research due to their fluorescent properties.

Research Directions

To study "4-(5-Isopropylbenzo[d]oxazol-2-yl)-N,N-dimethylaniline," researchers should focus on:

• Synthesis:

  • Develop synthetic routes using benzo[d]oxazole precursors and appropriate reagents for functionalization.

  • Employ spectroscopic techniques (e.g., NMR, IR, MS) for structural confirmation.

• Biological Activity:

  • Screen for antimicrobial, anticancer, or enzyme-inhibitory activities.

  • Perform molecular docking studies to predict interactions with biological targets.

• Material Properties:

  • Investigate optical and electronic properties for potential use in OLEDs or sensors.

Data Table Example

Property	Description
Molecular Formula	C17H18N2O
Molecular Weight	~266.34 g/mol
Functional Groups	Benzo[d]oxazole, Isopropyl, Dimethylaniline
Potential Applications	Pharmaceuticals, Optoelectronics